Cas no 2172323-90-7 (5-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 5-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2172323-90-7
• MF: C₁₅H₂₁N₃S
• MW: 275.412341833115
• CID: 5808291
• PubChem ID: 165524154
• Update Time: 2025-10-24

5-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine
• 5-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine
• EN300-1586741
• 2172323-90-7

• Inchi： 1S/C15H21N3S/c1-10(2)18-7-5-6-12(9-18)14-8-13-11(3)16-17(4)15(13)19-14/h6,8,10H,5,7,9H2,1-4H3
• InChI Key： CTUZDILKHVTLNV-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C)=NN2C)C=C1C1=CCCN(C(C)C)C1

Computed Properties

• Exact Mass: 275.14561886g/mol
• Monoisotopic Mass: 275.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine

Comprehensive Analysis of 5-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2172323-90-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, heterocyclic compounds have garnered significant attention due to their diverse pharmacological properties. Among these, 5-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2172323-90-7) stands out as a promising scaffold. This compound, characterized by its unique thienopyrazole and tetrahydropyridine moieties, has become a focal point for researchers exploring novel therapeutic agents. Its structural complexity and potential bioactivity make it a subject of intense study in both academic and industrial settings.

The 1,3-dimethyl-1H-thieno[2,3-c]pyrazole core is a critical feature of this molecule, contributing to its stability and interaction with biological targets. Recent studies highlight the importance of pyrazole-based compounds in modulating enzyme activity and receptor binding, particularly in the context of inflammation and neurological disorders. The incorporation of a propan-2-yl group further enhances the compound's lipophilicity, potentially improving its pharmacokinetic profile. These attributes align with current trends in drug design, where researchers prioritize molecules with balanced solubility and membrane permeability.

From a synthetic perspective, CAS No. 2172323-90-7 presents intriguing challenges and opportunities. The tetrahydropyridine ring, a common motif in bioactive molecules, offers multiple sites for functionalization, enabling the development of derivatives with tailored properties. This flexibility is particularly valuable in fragment-based drug discovery, a strategy gaining traction in the pharmaceutical industry. Moreover, the compound's thieno[2,3-c]pyrazole segment has been linked to selective kinase inhibition, a hot topic in oncology research. As kinase inhibitors continue to dominate cancer therapy pipelines, this molecule's relevance is expected to grow.

Beyond its pharmacological potential, 5-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine has also attracted interest in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronic applications, such as light-emitting diodes (OLEDs) or sensors. This dual utility underscores the compound's versatility and aligns with the growing demand for multifunctional molecules in interdisciplinary research.

In the context of environmental sustainability, the synthesis of CAS No. 2172323-90-7 has been explored using green chemistry principles. Catalytic methods and solvent-free reactions are being investigated to reduce waste and energy consumption—a priority for modern chemical enterprises. These efforts resonate with broader societal concerns about sustainable manufacturing and align with the pharmaceutical industry's increasing focus on green synthesis methodologies.

Analytical characterization of this compound presents another area of active research. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are employed to elucidate its structure and purity. These methods are crucial for quality control in drug development, especially as regulatory agencies impose stricter standards on impurity profiling. The compound's distinct spectral signatures also make it a valuable reference material for method development in analytical laboratories.

Looking ahead, computational approaches are being leveraged to predict the behavior of 5-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine in biological systems. Molecular docking studies and quantitative structure-activity relationship (QSAR) models provide insights into its potential target interactions, accelerating the hit-to-lead optimization process. This integration of computational and experimental methods exemplifies the current paradigm in drug discovery, where AI-driven design complements traditional laboratory work.

The commercial landscape for CAS No. 2172323-90-7 reflects its growing importance. Specialty chemical suppliers have listed this compound in their catalogs, catering to the needs of pharmaceutical researchers and material scientists. Its pricing and availability are influenced by factors such as synthetic complexity and market demand—topics frequently searched by procurement specialists in the chemical industry. As patent landscapes evolve, this molecule may become a key building block for proprietary drug candidates.

In educational settings, thieno[2,3-c]pyrazole derivatives like this compound serve as excellent case studies for teaching advanced organic synthesis strategies. Their multistep preparation illustrates important concepts in heterocyclic chemistry and retrosynthetic analysis. This pedagogical value contributes to the compound's visibility in academic literature and conference presentations, further cementing its status as a noteworthy chemical entity.

From a regulatory standpoint, proper handling and documentation of 5-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine are essential, though it does not fall under restricted categories. Safety data sheets emphasize standard laboratory precautions, reflecting the compound's manageable risk profile. This aspect is particularly relevant for institutions implementing chemical hygiene plans and seeking compliant research materials.

As research progresses, the scientific community anticipates new findings regarding this compound's applications. Whether as a pharmacological agent, material precursor, or synthetic intermediate, CAS No. 2172323-90-7 exemplifies the innovation driving modern chemistry. Its study contributes to our understanding of structure-activity relationships while addressing practical challenges in molecule design and production—themes that dominate contemporary scientific discourse.